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Compound of Interest

2-(Aminosulfonyl)-4-iodobenzoic
Compound Name:
acid methyl ester

Cat. No.: B183742

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound 2-
(Aminosulfonyl)-4-iodobenzoic acid methyl ester. The molecular weight is a fundamental
physical property critical for a wide range of applications in research and development,
including stoichiometric calculations for chemical reactions, preparation of solutions with
specific molar concentrations, and characterization in analytical procedures like mass
spectrometry.

Molecular Formula and Structure

The chemical structure of 2-(Aminosulfonyl)-4-iodobenzoic acid methyl ester leads to its
molecular formula. Multiple chemical databases confirm the molecular formula as
CsHsINOa4S[1][2][3]. This formula indicates that each molecule of the compound is composed
of:

8 Carbon (C) atoms

8 Hydrogen (H) atoms

1 lodine (I) atom

1 Nitrogen (N) atom
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e 4 Oxygen (O) atoms

e 1 Sulfur (S) atom

Calculation Methodology

The molecular weight (MW) is calculated by summing the atomic weights of all constituent
atoms in the molecular formula. The standard atomic weights, as established by the
International Union of Pure and Applied Chemistry (IUPAC), are used for this calculation. These
weights represent a weighted average of the masses of an element's naturally occurring
isotopes.

The calculation is performed as follows:

MW = (No. of C atoms x Atomic Weight of C) + (No. of H atoms x Atomic Weight of H) + (No. of
| atoms x Atomic Weight of 1) + (No. of N atoms x Atomic Weight of N) + (No. of O atoms x
Atomic Weight of O) + (No. of S atoms x Atomic Weight of S)

Data Presentation: Atomic and Molecular Weights

The following tables summarize the quantitative data used to determine the molecular weight of
CsHsINOaS.

Table 1: Atomic Weight of Constituent Elements

Element Symbol Quantity in Sta-ndard Atomic
Formula Weight ( g/mol )
Carbon C 8 12.011[4][5]
Hydrogen H 8 1.008[6][7]
lodine | 1 126.904[8][9]
Nitrogen N 1 14.007[10][11]
Oxygen O 4 15.999[12][13]
Sulfur S 1 32.066[14][15]
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Table 2: Molecular Weight Calculation

Element Calculation Subtotal ( g/mol )
Carbon 8 x 12.011 96.088

Hydrogen 8 x 1.008 8.064

lodine 1x126.904 126.904

Nitrogen 1 x 14.007 14.007

Oxygen 4 x 15.999 63.996

Sulfur 1 x 32.066 32.066

Total Molecular Weight 341.125

The calculated molecular weight of 2-(Aminosulfonyl)-4-iodobenzoic acid methyl ester is

341.125 g/mol . This value is consistent with figures published in major chemical databases,
which report the molecular weight as 341.12 g/mol or 341.13 g/mol [1][2][16].

Visualization of Molecular Weight Calculation

The logical workflow for calculating the molecular weight from the compound's formula is

illustrated in the diagram below.
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Constituent Elements & Atomic Weights (g/mol) Calculation

Sulfur (S) ~
32.066 1 x 32.066 = 32.066
l Oxygen (O) } ~
15.999 4 % 15.999 = 63.996
Nitrogen (N
Molecular Formula 149007( ) 1% 14.007 = 14.007

CsHsINO4S
lodine (1) -
126.904 1% 126.904 = 126.904

Molecular Weight
341.13 g/mol

Il

Hydrogen (H) =
e 8 x 1.008 = 8.064
Carbon (C) 8 x 12.011 = 96.088
12.011

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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